2,5-Hexanedione 2,5-Hexanedione 2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992)
2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane.
Brand Name: Vulcanchem
CAS No.: 110-13-4
VCID: VC0030556
InChI: InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3
SMILES: CC(=O)CCC(=O)C
Molecular Formula: C6H10O2
Molecular Weight: 114.14 g/mol

2,5-Hexanedione

CAS No.: 110-13-4

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VCID: VC0030556

Molecular Formula: C6H10O2

Molecular Weight: 114.14 g/mol

2,5-Hexanedione - 110-13-4

CAS No. 110-13-4
Product Name 2,5-Hexanedione
Molecular Formula C6H10O2
Molecular Weight 114.14 g/mol
IUPAC Name hexane-2,5-dione
Standard InChI InChI=1S/C6H10O2/c1-5(7)3-4-6(2)8/h3-4H2,1-2H3
Standard InChIKey OJVAMHKKJGICOG-UHFFFAOYSA-N
SMILES CC(=O)CCC(=O)C
Canonical SMILES CC(=O)CCC(=O)C
Boiling Point 376 °F at 760 mm Hg (NTP, 1992)
194.0 °C
Density 0.9737 at 68 °F (NTP, 1992)
Flash Point 174 °F (NTP, 1992)
Melting Point 22.1 °F (NTP, 1992)
-5.5 °C
Physical Description 2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992)
Description 2,5-hexanedione is a clear colorless to amber liquid with a sweet aromatic odor. (NTP, 1992)
2,5-hexanedione is a diketone that is hexane substituted by oxo groups at positions 2 and 5. It is a toxic metabolite of hexane and of 2-hexanone It has a role as a human xenobiotic metabolite and a neurotoxin. It is a diketone and a methyl ketone. It derives from a hydride of a hexane.
Solubility greater than or equal to 100 mg/mL at 72° F (NTP, 1992)
Synonyms 1,2-diacetylethane
2,5-diketohexane
2,5-dioxohexane
2,5-hexanedione
acetone, acetonyl
acetonyl acetone
acetonylacetone
alpha, beta-diacetylethane
diacetonyl
hexanedione, 2,5-
NSC-7621
Vapor Density 3.94 (NTP, 1992) (Relative to Air)
Vapor Pressure 0.43 mm Hg at 68 °F ; 1.6 mm Hg at 77° F (NTP, 1992)
PubChem Compound 8035
Last Modified Nov 11 2021
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